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Compound of Interest

Compound Name: Espinomycin A3

Cat. No.: B14139241

Introduction

The selection of an appropriate antimicrobial agent is a critical decision in veterinary medicine,
balancing efficacy against the target pathogen with the safety and pharmacokinetic profile of
the drug in the treated animal. This guide provides a comparative overview of two macrolide
antibiotics: Espinomycin A3 and tylosin, intended for researchers, scientists, and drug
development professionals. While extensive data is available for tylosin, a widely used
veterinary antibiotic, information on Espinomycin A3 is notably scarce in publicly accessible
scientific literature. This guide reflects the current state of knowledge, highlighting the
significant need for further research into Espinomycin A3 to fully understand its potential in
veterinary applications.

General Properties and Mechanism of Action

Both Espinomycin A3 and tylosin belong to the macrolide class of antibiotics, characterized by
a large macrocyclic lactone ring. Their primary mechanism of action involves the inhibition of
bacterial protein synthesis.

Espinomycin A3 is a sixteen-membered macrolide antibiotic produced by the bacterium
Streptomyces fungicidicus var. espinomyceticus.[1] It is reported to be active against Gram-
positive bacteria.[1][2] Some sources suggest that "Espinomycin A" is a synonym for
Midecamycin, another macrolide antibiotic.[3] However, specific details regarding the
mechanism of action of Espinomycin A3 are not readily available.
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Tylosin, also a sixteen-membered macrolide, is a fermentation product of Streptomyces fradiae.
[2] It acts by binding to the 50S subunit of the bacterial ribosome, which disrupts the
translocation of peptides and thereby inhibits protein synthesis.[1][2][4] This action is primarily
bacteriostatic, meaning it inhibits the growth and reproduction of bacteria, but can be
bactericidal at higher concentrations.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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